Cas no 1343112-63-9 (3,5-dimethyl-N-propylcyclohexan-1-amine)

• Product Name: 3,5-dimethyl-N-propylcyclohexan-1-amine
• CAS No: 1343112-63-9
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5217632
• PubChem ID: 64722782
• Update Time: 2025-06-14

3,5-dimethyl-N-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-propylcyclohexan-1-amine
• Cyclohexanamine, 3,5-dimethyl-N-propyl-

• Inchi： 1S/C11H23N/c1-4-5-12-11-7-9(2)6-10(3)8-11/h9-12H,4-8H2,1-3H3
• InChI Key： YKGZMILBFJPART-UHFFFAOYSA-N
• SMILES： N(CCC)C1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3,5-dimethyl-N-propylcyclohexan-1-amine

Recent Advances in the Study of 3,5-dimethyl-N-propylcyclohexan-1-amine (CAS: 1343112-63-9)

3,5-dimethyl-N-propylcyclohexan-1-amine (CAS: 1343112-63-9) is a cyclohexylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of research focuses on the synthesis and optimization of 3,5-dimethyl-N-propylcyclohexan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The method involves a multi-step process starting from commercially available precursors, with a key intermediate being the compound associated with CAS number 1343112-63-9. This advancement is expected to facilitate further pharmacological evaluations and scale-up production for clinical studies.

Pharmacological investigations have revealed that 3,5-dimethyl-N-propylcyclohexan-1-amine exhibits promising activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, including anxiety and depression. Researchers have identified its interaction with serotonin and dopamine receptors, which may underlie its observed effects in animal models. However, further studies are required to elucidate its exact mechanism of action and to assess its safety profile.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3,5-dimethyl-N-propylcyclohexan-1-amine demonstrated selective cytotoxicity against certain cancer cell lines. The study highlighted the importance of the propylamine moiety (linked to CAS 1343112-63-9) in enhancing the compound's bioavailability and target specificity. These findings open new avenues for the development of novel anticancer agents based on this chemical scaffold.

Despite these promising developments, challenges remain in the clinical translation of 3,5-dimethyl-N-propylcyclohexan-1-amine. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 3,5-dimethyl-N-propylcyclohexan-1-amine (CAS: 1343112-63-9) represents a versatile chemical entity with significant potential in drug discovery. Recent advances in its synthesis, pharmacological characterization, and therapeutic applications underscore its importance in contemporary chemical biology research. As studies continue to unravel its full potential, this compound may emerge as a valuable tool for addressing unmet medical needs in neurology and oncology.